N1-butyl-N2-(5,5-dioxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide

• IUPAC Name: N-butyl-N'-[2-(4-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C18H22N4O4S/c1-3-4-9-19-17(23)18(24)20-16-14-10-27(25,26)11-15(14)21-22(16)13-7-5-12(2)6-8-13/h5-8H,3-4,9-11H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key: ZELZVRLHRJYAPN-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(=O)NC1=C2CS(=O)(=O)CC2=NN1C3=CC=C(C=C3)C
• Molecular Formula: C18H22N4O4S
• Molecular Weight: 390.5 g/mol
• CAS No.: 899994-56-0

Description

N1-butyl-N2-(5,5-dioxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C18H22N4O4S and its molecular weight is 390.46. The purity is usually 95%.
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Scientific Research Applications

Anti-Tumor Activity

The compound's structure, closely related to bis-pyrazolyl-thiazoles incorporating the thiophene moiety, has been investigated for anti-tumor properties. A study highlighted the synthesis of a new series of compounds showing promising anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines. These findings suggest potential applications in cancer therapy due to the significant inhibitory effects observed in specific derivatives, indicating their role in developing novel anticancer agents (Gomha, Edrees, & Altalbawy, 2016).

Corrosion Inhibition

Another significant application of similar pyrazoline derivatives is in corrosion inhibition for mild steel in acidic media. An investigation into two pyrazoline derivatives revealed high efficiency in protecting mild steel surfaces, demonstrating these compounds' potential as effective corrosion inhibitors. This research emphasizes the dual functionality of pyrazoline derivatives, contributing to both medicinal chemistry and materials science by preventing material degradation in harsh environments (Lgaz, Salghi, Chaouiki, Shubhalaxmi, Jodeh, & Bhat, 2018).

Catalytic Activity

Compounds structurally related to N1-butyl-N2-(5,5-dioxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide have been explored for their catalytic activities, particularly in olefin epoxidation. The molybdenum-catalyzed epoxidation of olefins using dioxomolybdenum(VI) complexes with pyrazole-based aryloxide ligands exemplifies the innovative applications in catalysis. These complexes have shown high catalytic activities in the epoxidation of various olefins, highlighting the versatility and potential of these compounds in synthetic organic chemistry and industrial applications (Schachner, Traar, Sala, Melcher, Harum, Sax, Volpe, Belaj, & Mösch‐Zanetti, 2012).